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Compound of Interest

Compound Name: Quinolin-5-ylmethanol

Cat. No.: B099982

An In-depth Exploration of the Synthesis, Properties, and Biological Significance of a Key
Quinoline Derivative

Abstract

Quinolin-5-ylmethanol, a key derivative of the versatile quinoline scaffold, has garnered
significant interest within the scientific community, particularly in the fields of medicinal
chemistry and drug development. This technical guide provides a comprehensive overview of
qguinolin-emethanol, encompassing its synthesis, physicochemical properties, spectroscopic
characterization, and known biological activities. Detailed experimental protocols for its
synthesis and for the evaluation of its biological potential are provided, alongside a discussion
of its reactivity and potential for further derivatization. This document aims to serve as an in-
depth resource for researchers, scientists, and professionals in drug development, facilitating
further exploration and application of this promising molecule.

Introduction

The quinoline ring system, a bicyclic heterocycle composed of a benzene ring fused to a
pyridine ring, is a prominent structural motif in a vast array of natural products,
pharmaceuticals, and functional materials. The inherent chemical properties of the quinoline
nucleus, including its aromaticity, basic nitrogen atom, and multiple sites for substitution, have
made it a "privileged scaffold" in medicinal chemistry. Quinoline derivatives have demonstrated
a broad spectrum of pharmacological activities, including antimalarial, anticancer, antibacterial,
and antifungal properties.
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Quinolin-5-ylmethanol, which features a hydroxymethyl group at the 5-position of the
quinoline ring, represents a valuable building block for the synthesis of more complex
molecules. The presence of the reactive hydroxyl group allows for a variety of chemical
transformations, enabling the exploration of structure-activity relationships and the
development of novel therapeutic agents. This guide will delve into the technical details of
quinolin-5-ylmethanol, providing a foundational understanding for its application in research
and development.

Physicochemical and Spectroscopic Data

A thorough understanding of the physical and chemical properties of quinolin-5-ylmethanol is
essential for its handling, characterization, and application in chemical synthesis. The key
properties are summarized in the table below.

Property Value Reference
Molecular Formula C10HoNO [1]
Molecular Weight 159.19 g/mol [2]
Appearance Solid [1]
CAS Number 16178-42-0 [1]
Purity Typically 298% [1]

Table 1: Physicochemical Properties of Quinolin-5-ylmethanol

Spectroscopic analysis is crucial for the unambiguous identification and characterization of
quinolin-5-ylmethanol. While a definitive, publicly available, complete dataset for quinolin-5-
ylmethanol is not readily found in a single source, the expected spectral data, based on the
analysis of closely related quinoline derivatives and general principles of spectroscopy, are
presented in Table 2.[3]
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Technique Expected Data
Aromatic protons (quinoline ring): & 7.0-9.0 ppm;
1H NMR Methylene protons (-CH20H): 4 ~4.8 ppm;
Hydroxyl proton (-OH): variable, broad singlet.
Aromatic carbons: & 120-150 ppm; Methylene
13C NMR
carbon (-CH20H): & ~65 ppm.
O-H stretch (alcohol): ~3300-3400 (broad); C-H
stretch (aromatic): ~3050; C=N, C=C stretch
IR (KBr, cm™1)

(aromatic): ~1600-1450; C-O stretch (alcohol):
~1050.

Mass Spectrometry (MS)

Expected [M+H]* at m/z 160.07.

Table 2: Expected Spectroscopic Data for Quinolin-5-ylmethanol

Synthesis of Quinolin-5-ylmethanol

The synthesis of quinolin-5-yImethanol can be achieved through various synthetic routes.

One of the most direct and common methods involves the reduction of the corresponding

aldehyde, quinoline-5-carbaldehyde.

Synthesis via Reduction of Quinoline-5-carbaldehyde

This method offers a straightforward approach to quinolin-5-ylmethanol, utilizing a

commercially available starting material.
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Synthesis of Quinolin-5-ylmethanol

Quinoline-5-carbaldehyde

Reducing Agent
(e.g., NaBHa)

Solvent
(e.g., Methanol or Ethanol)

Aqueous Workup and Purification

Quinolin-5-ylmethanol

Esterification
(Acyl chloride, Carboxylic acid

Ester Derivatives

Williamson Ether Synthesis

(Alkyl halide, Base) »| Ether Derivatives

Quinolin-5-ylmethanol

Halogenation
(SOClz, PBr3) Nucleophilic Substitution

(NaNs) »| Azidomethylquinoline

Halomethylquinoline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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